Cas no 1824276-33-6 (alpha-(Trifluoromethyl)benzothiophene-2-methanol)

• Product Name: alpha-(Trifluoromethyl)benzothiophene-2-methanol
• CAS No: 1824276-33-6
• MF: C₁₀H₇F₃OS
• MW: 232.222192049026
• CID: 5781757
• PubChem ID: 129949170
• Update Time: 2023-12-26

alpha-(Trifluoromethyl)benzothiophene-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1929896
• MFCD16618061
• SY250366
• 1824276-33-6
• alpha-(Trifluoromethyl)benzothiophene-2-methanol
• 1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethanol

• Inchi： 1S/C10H7F3OS/c11-10(12,13)9(14)8-5-6-3-1-2-4-7(6)15-8/h1-5,9,14H
• InChI Key： DQNPWBWDLZWXAG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C(F)(F)F)O

Computed Properties

• Exact Mass: 232.01697050g/mol
• Monoisotopic Mass: 232.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų